Cas no 709673-17-6 (Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester)

Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester structure
709673-17-6 structure
Product Name:Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
CAS No:709673-17-6
MF:C9H17NO3S
MW:219.301181554794
CID:557853
PubChem ID:12148068
Update Time:2025-04-19

Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
    • Ethanethioicacid, [[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester (9CI)
    • S-(boc-glycyl)-ethanethiol
    • 709673-17-6
    • Ethanethioic acid,[[(1,1-dimethylethoxy)carbonyl]amino]-,s-ethyl ester(9ci)
    • Inchi: 1S/C9H17NO3S/c1-5-14-7(11)6-10-8(12)13-9(2,3)4/h5-6H2,1-4H3,(H,10,12)
    • InChI Key: BGCUGFOSCBHPPY-UHFFFAOYSA-N
    • SMILES: S(CC)C(CNC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 219.09291458g/mol
  • Monoisotopic Mass: 219.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.7Ų
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